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Compound of Interest

Compound Name: BMS-303141

Cat. No.: B10782889 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and

handling of a stock solution of BMS-303141, a potent inhibitor of ATP Citrate Lyase (ACL),

using Dimethyl Sulfoxide (DMSO) as the solvent. The protocol includes detailed steps from

calculation to dissolution and storage, ensuring reproducibility and accuracy in experimental

settings. Additionally, the mechanism of action of BMS-303141 is outlined and visually

represented.

Physicochemical Properties of BMS-303141
BMS-303141 is a small molecule inhibitor targeting ATP Citrate Lyase, a key enzyme in cellular

lipid metabolism.[1][2] Accurate preparation of stock solutions requires precise knowledge of its

chemical and physical properties.
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Property Value Source

Molecular Weight 424.3 g/mol [3][4]

Molecular Formula C₁₉H₁₅Cl₂NO₄S [3]

CAS Number 943962-47-8

Appearance Lyophilized powder [3]

Purity ≥98% (HPLC)

Solubility in DMSO Up to 85 mg/mL (200.32 mM) [1]

≥21.2 mg/mL [2][5]

10 mM (4.24 mg/mL)

Storage Temperature
-20°C (Powder and Stock

Solution)
[2][3]

Note: The batch-specific molecular weight may vary slightly. Always refer to the Certificate of

Analysis (CoA) provided by the manufacturer for the most accurate value when preparing stock

solutions. Some sources suggest that moisture-absorbing DMSO can reduce solubility, so

using fresh, anhydrous DMSO is recommended.[1]

Mechanism of Action: Inhibition of ATP Citrate
Lyase
BMS-303141 is a potent and cell-permeable inhibitor of ATP Citrate Lyase (ACL) with an IC₅₀

of 0.13 μM for the human recombinant enzyme.[1][2] ACL is a crucial cytosolic enzyme that

catalyzes the conversion of citrate and Coenzyme A (CoA) into acetyl-CoA and oxaloacetate, a

process coupled with ATP hydrolysis.[6][7]

The acetyl-CoA produced by ACL is a fundamental building block for the de novo biosynthesis

of fatty acids and cholesterol.[2][6] By inhibiting ACL, BMS-303141 effectively blocks the supply

of cytosolic acetyl-CoA, thereby suppressing lipid synthesis.[7] This mechanism makes BMS-
303141 a valuable tool for studying metabolic pathways and a potential therapeutic agent for

metabolic disorders and certain cancers that rely on lipid synthesis for proliferation.[6][8]
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Figure 1. BMS-303141 inhibits ATP Citrate Lyase (ACL), blocking acetyl-CoA production.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BMS-303141 in DMSO.

Adjust calculations accordingly for different desired concentrations.

3.1. Materials

BMS-303141 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator or 37°C water bath

3.2. Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle BMS-303141 powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Avoid direct contact.

Consult the Safety Data Sheet (SDS) for BMS-303141 and DMSO before starting.

3.3. Calculation

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

Desired Concentration: 10 mM

Molecular Weight (MW): 424.3 g/mol

Desired Volume: e.g., 1 mL

Calculation Example: Mass (mg) = 10 mmol/L × 0.001 L × 424.3 g/mol = 4.243 mg
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Therefore, 4.243 mg of BMS-303141 is needed to make 1 mL of a 10 mM stock solution.

3.4. Step-by-Step Procedure

Figure 2. Workflow for preparing BMS-303141 stock solution.

Preparation: Allow the vial of BMS-303141 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Carefully weigh the calculated amount of BMS-303141 powder (e.g., 4.243 mg)

and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial

containing the powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved.

Solubility Check: Visually inspect the solution against a light source to ensure there are no

visible particulates.

Troubleshooting Solubility: If the compound does not dissolve completely, gently warm the

solution in a 37°C water bath for 5-10 minutes and/or place it in an ultrasonic bath for a few

minutes.[2][5] Vortex again.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents contamination and degradation from repeated

freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the BMS-303141 stock solution.

Storage Temperature: Store the DMSO stock solution at -20°C for long-term use.[2] Some

suppliers suggest storage at -80°C is also acceptable.[2][9]
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Stability: When stored at -20°C, the stock solution is stable for at least one month, and

potentially up to a year.[2][9] For storage at -80°C, stability may extend to two years.[9]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as they can degrade the

compound. Using single-use aliquots is strongly recommended.[2]

Protection from Light: Store aliquots in amber vials or protect them from light to prevent

photodegradation.

Before use, thaw an aliquot at room temperature and centrifuge it briefly to collect the solution

at the bottom of the tube. Further dilutions into aqueous assay buffers should be made

immediately before the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10782889#preparing-bms-303141-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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